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Compound of Interest

Compound Name: Astrazon Orange R

CAS No.: 4657-00-5

Cat. No.: B1668980 Get Quote

An In-depth Examination of the Chemical Properties, Structure, and Applications of a Versatile

Cationic Dye

Introduction
Astrazon Orange R, also known as C.I. Basic Orange 22, is a cationic dye belonging to the

methine class.[1] Its vibrant orange-red hue and strong affinity for anionic substrates have

established it as a significant compound in the textile industry, particularly for the dyeing of

acrylic fibers.[2] Beyond its industrial utility, the inherent fluorescence and cationic nature of

Astrazon Orange R present intriguing possibilities for applications in scientific research,

ranging from analytical chemistry to potential roles in cellular imaging. This technical guide

provides a comprehensive overview of Astrazon Orange R, detailing its chemical structure,

physicochemical properties, synthesis, and known applications, with a forward-looking

perspective on its utility for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Astrazon Orange R is a dark orange powder that is soluble in water.[1][3] A summary of its key

chemical and physical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 4657-00-5 [1]

Molecular Formula C28H27ClN2 [1]

Molecular Weight 426.98 g/mol [1]

Appearance
Dark orange to red solid

powder
[3]

Water Solubility 7.7 g/L at 20°C [3]

Colour Index 48040 [3]

Storage Temperature
2-8°C, sealed, away from

moisture
[3]

Chemical Structure and Synthesis
The chemical name of Astrazon Orange R is 1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1H-indol-

3-yl)vinyl]-3H-indolium chloride.[4] Its structure is characterized by two heterocyclic indole

moieties linked by a dimethine chain, which forms the chromophore responsible for its color.

The positive charge on one of the nitrogen atoms classifies it as a cationic dye.

Caption: Chemical structure of Astrazon Orange R.

The synthesis of Astrazon Orange R involves the condensation of 1,3,3-Trimethyl-2-

methyleneindoline and 1-Methyl-2-phenyl-1H-indole-3-carbaldehyde in glacial acetic acid at

90°C. The resulting product is then precipitated in water and converted to its chloride salt.[1]

Applications
Textile Dyeing
The primary application of Astrazon Orange R is in the dyeing of acrylic and its blended

fabrics. Its cationic nature allows it to form strong ionic bonds with the anionic groups present in

acrylic fibers, resulting in excellent colorfastness.[5] It produces a bright orange shade with a

slight reddish hue. The dye is stable at high temperatures (up to 120°C) during the dyeing
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process, maintaining its color integrity.[1] It is also used for dyeing cellulose acetate and

chlorinated fibers.

Analytical Chemistry
Astrazon Orange R can be utilized as a standard in analytical methods for the detection of

synthetic colorants. A published method details its synchronized detection along with twelve

other colorants in hawthorn pills using liquid chromatography-tandem mass spectrometry (LC-

MS/MS). This highlights its potential as a reference material in food safety and quality control

laboratories.

Experimental Protocol: Detection of Astrazon Orange R in a Solid Matrix (Adapted from

CN201711056673.9)

Sample Preparation:

Accurately weigh 5-6 g of the homogenized solid sample.

Add 25-30 mL of methanol and sonicate for 30-40 minutes.

Allow the mixture to cool, then shake well and filter.

Precisely transfer 1 mL of the filtrate to a 10 mL volumetric flask and dilute to the mark with

50% methanol.

Filter the resulting solution through a 0.2 μm membrane to obtain the sample solution.

Preparation of Standard Solution:

Prepare a stock solution of Astrazon Orange R in methanol.

Create a series of working standard solutions by diluting the stock solution with a blank

matrix solution (prepared by following the sample preparation steps with a sample known

to be free of the analyte).

LC-MS/MS Analysis:

Inject equal volumes of the sample and standard solutions into an LC-MS/MS system.
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Develop a suitable chromatographic method for the separation of Astrazon Orange R.

Set the mass spectrometer to monitor for the specific precursor and product ions of

Astrazon Orange R for quantification.

Sample Preparation Analysis

Weigh Sample Extract with Methanol & Sonicate Filter Dilute with 50% Methanol Filter (0.2 µm) LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the detection of Astrazon Orange R in a solid matrix.

Mechanism of Action and Scientific Insights
As a cationic dye, the primary mechanism of interaction of Astrazon Orange R with anionic

substrates, such as acrylic fibers, is through electrostatic attraction. The positively charged

indolium nitrogen atom in the dye molecule is attracted to the negatively charged groups (e.g.,

sulfonate or carboxylate groups) present in the polymer chains of the acrylic material. This

strong ionic interaction is a key factor in the dye's effectiveness and the fastness of the

resulting color.[6][7]

From a photophysical perspective, Astrazon Orange R is a cyanine dye. A study investigating

its spectroscopic and theoretical properties revealed that its excited states undergo solvent

viscosity-controlled relaxation, which involves isomerization of the cyanine chromophore.[8][9]

This characteristic is fundamental to its properties as a dye and suggests its potential as a

fluorescent probe where changes in the local environment could influence its fluorescence

emission. While specific protocols for its use in biological imaging are not yet established in the

literature, its cationic nature and fluorescence suggest it could potentially be explored for

staining negatively charged cellular components, such as nucleic acids or the surfaces of

certain microorganisms. However, it is crucial to note that this would require dedicated research

to develop and validate appropriate staining protocols and to understand its specificity and

potential cytotoxicity.
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Safety and Handling
Astrazon Orange R is classified as a hazardous substance. It is toxic if swallowed and causes

serious eye damage.[4] It is also very toxic to aquatic life with long-lasting effects.[4] Therefore,

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound.[10] Work should be conducted in a well-

ventilated area, and inhalation of the dust should be avoided. In case of contact with eyes,

rinse cautiously with water for several minutes.[4] If swallowed, seek immediate medical

attention.[4]

Conclusion
Astrazon Orange R is a well-established cationic dye with significant applications in the textile

industry. Its defined chemical structure, CAS number, and known physicochemical properties

make it a reliable compound for various uses. While its primary role has been in industrial

dyeing, its characteristics as a cationic and fluorescent molecule open avenues for its

application in scientific research, particularly in analytical chemistry as a standard and

potentially as a fluorescent probe in biological systems. For researchers and drug development

professionals, Astrazon Orange R represents a compound with potential for novel

applications, although further research is required to establish protocols and validate its use in

areas such as cellular imaging. As with any chemical, adherence to strict safety protocols is

paramount when handling Astrazon Orange R.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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